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Compound Name: 3-(Propylamino)propan-1-ol
CAS No.: 38825-85-3
Cat. No.: B1360365
Get Quote
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3-(Propylamino)propan-1-ol is a member of the N-alkylated amino alcohol family, a class of
organic compounds that has carved a significant niche in pharmaceutical synthesis. Its
structure is deceptively simple, yet it offers a powerful combination of a nucleophilic secondary
amine and a primary alcohol. This bifunctional nature allows it to serve as a versatile building
block for constructing complex molecular architectures, most notably in the synthesis of (3-
adrenergic receptor antagonists, commonly known as beta-blockers.

The presence of both a hydrogen bond donor (-OH) and a hydrogen bond acceptor (-NH-)
group within the same molecule imparts specific physicochemical properties that are
instrumental in its synthetic applications.[1][2] This guide will explore the properties,
applications, and detailed protocols associated with 3-(propylamino)propan-1-ol and its
analogues, providing a framework for its effective use in drug discovery and development.

Physicochemical Properties and Safety
Considerations

While specific experimental data for 3-(propylamino)propan-1-ol is not extensively published,
its properties can be reliably inferred from its parent compound, 3-amino-1-propanol. The
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addition of an N-propyl group is expected to increase its molecular weight, boiling point, and
lipophilicity (logP), while slightly reducing its water solubility compared to the parent amine.

Table 1: Physicochemical Properties of 3-Amino-1-propanol (Analogue)

Property Value Source
Molecular Formula C3H9NO [1103114]
Molecular Weight 75.11 g/mol [1][3]
Appearance Colorless to pale yellow liquid [11[31[5]
Boiling Point 187-188 °C [1][4][5]
Melting Point 11-13 °C [1114]
Density ~0.982 g/cm? at 25 °C [4115]

- Soluble in water, alcohol,
Solubility [1][5]
ether, acetone, and chloroform

9.5 (approx. for the amine
pKa [3]
group)

Safety and Handling

Like other amino alcohols, 3-(propylamino)propan-1-ol should be handled with appropriate
care in a laboratory setting. Based on the safety profile of 3-amino-1-propanol, the following
precautions are recommended:

o Hazard Classification: Expected to be harmful if swallowed and to cause severe skin burns
and eye damage.[6][7]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[6][7] Work in a well-ventilated area or under a fume hood.[8][9]

» Incompatibility: Avoid contact with strong oxidizing agents, acids, isocyanates, and acid
halides.[5][6]
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» Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container, away
from heat or ignition sources.[7][8][9]

Core Application: Synthesis of B-Adrenergic
Antagonists (Beta-Blockers)

The most prominent application of N-substituted propanolamines is in the synthesis of beta-
blockers, a class of drugs essential for managing cardiovascular diseases like hypertension,
angina, and arrhythmia.[10] The archetypal structure of many beta-blockers features an

aryloxypropanolamine core. 3-(Propylamino)propan-1-ol is an ideal reagent for introducing
the "propanolamine” side chain that is critical for the pharmacological activity of these drugs.

The key reaction is the nucleophilic ring-opening of an aryl glycidyl ether by the secondary
amine of 3-(propylamino)propan-1-ol. This reaction creates the characteristic 2-hydroxy-3-
aminopropyl ether linkage.

General Synthetic Workflow

The synthesis typically follows a two-step process:

o Formation of the Aryl Glycidyl Ether: A substituted phenol is reacted with epichlorohydrin
under basic conditions.

» Nucleophilic Ring-Opening: The resulting epoxide is opened by the amine, in this case, 3-
(propylamino)propan-1-ol, to yield the final beta-blocker analogue.

This workflow is a cornerstone of medicinal chemistry for this class of compounds.[10][11][12]
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Step 1: Epoxide Formation

Substituted Phenol Epichlorohydrin Base (e.g., NaOH)

Step 2: Ring-Opening

Aryl Glycidyl Ether Intermediate

3-(Propylamino)propan-1-ol

Nucleophilic Attack

[-Blocker Analogue
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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